Cas no 1087789-13-6 (tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

Tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of complex molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. The iodomethyl moiety provides a reactive handle for further functionalization, enabling efficient cross-coupling or nucleophilic substitution reactions. The oxazolidine scaffold contributes to stereocontrol in asymmetric synthesis. This compound is particularly useful in medicinal chemistry and peptide synthesis, where its robust reactivity and protective group compatibility are advantageous. Its crystalline nature and well-defined reactivity profile make it a reliable choice for synthetic applications.

tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate structure

1087789-13-6 structure

Product Name:tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

CAS No:1087789-13-6

MF:C₁₁H₂₀INO₃

MW:341.185875892639

MDL:MFCD11099962

CID:4570757

Update Time:2025-10-31

tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Oxazolidinecarboxylic acid, 4-(iodomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester
- tert-Butyl 4-(Iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
- tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
- MDL： MFCD11099962
- Inchi： 1S/C11H20INO3/c1-10(2,3)16-9(14)13-8(6-12)7-15-11(13,4)5/h8H,6-7H2,1-5H3
- InChI Key： RAGBRZVZDZOFAI-UHFFFAOYSA-N
- SMILES： O1CC(CI)N(C(OC(C)(C)C)=O)C1(C)C

tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B812230-25mg	tert-Butyl 4-(Iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6		25mg	$ 70.00	2022-06-06
TRC	B812230-50mg	tert-Butyl 4-(Iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6		50mg	$ 95.00	2022-06-06
TRC	B812230-250mg	tert-Butyl 4-(Iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6		250mg	$ 340.00	2022-06-06
Chemenu	CM475383-250mg	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%+	250mg	$205	2023-11-25
Chemenu	CM475383-500mg	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%+	500mg	$363	2023-11-25
Chemenu	CM475383-1g	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%+	1g	$508	2023-11-25
Enamine	EN300-88563-0.05g	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%	0.05g	$76.0	2023-09-01
Enamine	EN300-88563-0.1g	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%	0.1g	$113.0	2023-09-01
Enamine	EN300-88563-0.25g	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%	0.25g	$162.0	2023-09-01
Enamine	EN300-88563-0.5g	tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	1087789-13-6	95%	0.5g	$310.0	2023-09-01

tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Related Literature

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Additional information on tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Comprehensive Overview of tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1087789-13-6)

In the realm of organic synthesis and pharmaceutical intermediates, tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1087789-13-6) stands out as a versatile building block. This compound, often abbreviated as Boc-protected oxazolidine iodide, is widely utilized in peptide coupling reactions, chiral auxiliaries, and as a precursor for complex molecular architectures. Its unique oxazolidine core and iodomethyl functionality make it invaluable for C-C bond formation and stereoselective synthesis, aligning with current trends in green chemistry and atom-economical transformations.

The structural features of this compound include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during reactions, and a reactive iodomethyl moiety that facilitates nucleophilic substitutions. Researchers frequently search for "Boc-oxazolidine derivatives" or "iodomethyl-containing synthons" to explore applications in drug discovery, such as protease inhibitors or kinase modulators. With the rising demand for fragment-based drug design (FBDD), this compound's role in constructing sp3-rich scaffolds has gained attention, addressing the industry's shift toward three-dimensional molecular diversity.

From a synthetic perspective, CAS 1087789-13-6 is often employed in asymmetric catalysis and cross-coupling reactions, particularly in tandem with palladium or copper catalysts. Recent publications highlight its utility in synthesizing β-amino alcohols, a motif prevalent in bioactive molecules like antidepressants and antivirals. Queries such as "oxazolidine carboxylate applications" or "tert-butyl iodide derivatives in medicinal chemistry" reflect growing interest in its potential. Furthermore, its compatibility with flow chemistry setups makes it attractive for high-throughput screening, a hotspot in modern AI-driven drug discovery platforms.

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's iodine component necessitates careful handling under inert conditions to prevent degradation. Innovations in biodegradable protecting groups and catalytic recycling methods further underscore its relevance in sustainable chemistry. As the pharmaceutical industry prioritizes green solvents and low-waste processes, this intermediate's adaptability positions it as a key player in future synthetic strategies.

In summary, tert-butyl 4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its multifaceted applications—from peptide mimetics to organocatalysis—resonate with trending topics like precision medicine and automated synthesis. For researchers navigating databases or structure-activity relationship (SAR) studies, this compound offers a robust toolkit for innovation.